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The quest for efficient, stable, and environmentally benign photovoltaic technologies is a
cornerstone of renewable energy research. While lead-halide perovskite solar cells have
demonstrated remarkable power conversion efficiencies, concerns over lead toxicity have
spurred the investigation of less hazardous alternatives. Among these, bismuth iodide (Bil3)-
based solar cells have emerged as a promising candidate due to their non-toxic nature and
inherent stability. This guide provides an objective comparison of bismuth iodide solar cells
with established and emerging photovoltaic technologies, supported by experimental data and
detailed methodologies.

Performance Metrics: A Comparative Overview

The performance of a solar cell is primarily evaluated by four key parameters: Power
Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc),
and Fill Factor (FF). The following table summarizes the typical performance metrics for
bismuth iodide-based solar cells and other leading photovoltaic technologies.
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Power o Short-Circuit
. Open-Circuit .
Solar Cell Conversion Current Fill Factor (FF)
o Voltage (Voc) )
Technology Efficiency V) Density (Jsc) (%)
(PCE) (%) (mAlcm?)

Bismuth lodide
(Bil3) Based
- Pure Bil3 ~1.2% ~0.6 ~5.3 ~38%
- Silver Bismuth
lodide (AgBil4, up to 5.56%[1] 0.5-0.8[2] 5-10 50 - 60%][3]
Ag2Bil5, etc.)
Lead-Halide
Perovskite (e.g., >25%][4] 1.0-1.2 22-25 75 - 85%
MAPDI3)
Monocrystalline

. _ ~26% ~0.7 ~40 >80%][5]
Silicon (c-Si)
Cadmium

_ >22%][6] ~0.85 ~30 ~75%]6]

Telluride (CdTe)
Copper Indium
Gallium Selenide  >23%][7] ~0.7 ~35-40 ~80%][8]

(CIGS)

Note: The values presented are representative and can vary based on specific device
architecture, fabrication methods, and measurement conditions.

Stability Under Environmental Stress

The operational lifetime of a solar cell is critically dependent on its stability under various
environmental stressors such as humidity, heat, and continuous illumination. Bismuth iodide-
based materials are known for their superior intrinsic stability compared to their lead-halide
perovskite counterparts.
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Solar Cell
Technology

Humidity Stability

Thermal Stability

Light Stability
(Photostability)

Bismuth lodide (Bil3)

Based

High intrinsic stability

in ambient air.[9]

Generally stable up to
moderate

temperatures.

Good photostability
has been reported.

Lead-Halide

Perovskite

Prone to degradation
in the presence of

moisture.[10]

Can undergo phase
transitions and
decomposition at
elevated

temperatures.

Susceptible to light-

induced degradation.

Monocrystalline
Silicon (c-Si)

Excellent, requires

encapsulation.

Very stable over a
wide temperature

range.

Excellent, very low

degradation.

Cadmium Telluride
(CdTe)

Good, requires robust

encapsulation.

High thermal stability.

Generally stable

under illumination.

Copper Indium
Gallium Selenide
(CIGS)

Sensitive to moisture,
requires excellent

encapsulation.

Good thermal stability.

Can exhibit some

light-soaking effects.

Standardized stability testing protocols, such as those from the International Summit on
Organic Photovoltaic Stability (ISOS), are crucial for objective comparisons.[11][12] For
instance, the ISOS-D-1 protocol assesses shelf life in the dark under ambient conditions, while
the ISOS-L protocols evaluate operational stability under continuous illumination.[11][13] Silver
bismuth iodide solar cells have shown the ability to retain about 95% of their initial efficiency
after 30 days under environmental conditions.[14] Another study on AgBi0.5Sb1.517 solar cells
showed that 85% of the initial efficiency was retained after 43 days of storage in a drybox.[3]

Experimental Protocols

A. Fabrication of Solution-Processed Bismuth lodide
Solar Cells

This protocol outlines a typical procedure for fabricating a bismuth iodide-based solar cell in a
standard n-i-p (substrate/ETL/absorber/HTL/contact) architecture.
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. Substrate Preparation:

Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an
ultrasonic bath with detergent, deionized water, isopropanol, and acetone.

The substrates are then dried with a nitrogen gun and treated with UV-Ozone for 15-20
minutes to enhance wettability.

. Electron Transport Layer (ETL) Deposition:

A compact layer of titanium dioxide (c-TiO2) is often deposited by spin-coating a precursor
solution (e.g., titanium diisopropoxide bis(acetylacetonate) in isopropanol) onto the FTO
substrate, followed by annealing at high temperatures (e.g., 500°C).

Optionally, a mesoporous TiO2 (m-TiO2) layer can be spin-coated on top of the compact layer
to improve the interface with the absorber layer.

. Bismuth lodide Absorber Layer Deposition:

A precursor solution is prepared by dissolving Bils powder in a suitable solvent or solvent
mixture, such as N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[15]

The Bils solution is spin-coated onto the ETL in an inert atmosphere (e.g., a nitrogen-filled
glovebox).

The film is then annealed at a specific temperature (e.g., 100-150°C) to promote
crystallization and remove residual solvent.

. Hole Transport Layer (HTL) Deposition:

A solution of a hole-transporting material, such as Spiro-OMeTAD or P3HT, is prepared in a
solvent like chlorobenzene, often with additives like Li-TFSI and tBP to improve conductivity.
The HTL solution is spin-coated on top of the bismuth iodide layer.

. Metal Contact Deposition:

A top metal contact, typically gold (Au) or silver (Ag), is deposited by thermal evaporation
through a shadow mask to define the active area of the solar cell.
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Fabrication workflow for a solution-processed bismuth iodide solar cell.

B. Characterization of Solar Cell Performance

. Current Density-Voltage (J-V) Measurement:

The J-V characteristics of the fabricated solar cell are measured using a solar simulator
under standard test conditions (STC): AM1.5G spectrum, 1000 W/m?2 irradiance, and 25°C
cell temperature.[5]

A source measure unit (SMU) is used to apply a voltage sweep to the cell and measure the
resulting current.[16]

From the J-V curve, the key performance parameters (PCE, Voc, Jsc, and FF) are extracted.
[17][18]

. External Quantum Efficiency (EQE) Measurement:

EQE, also known as Incident Photon-to-Current Conversion Efficiency (IPCE), measures the
ratio of charge carriers collected by the solar cell to the number of incident photons of a
given energy.[19]

The measurement is performed using a dedicated setup consisting of a light source, a
monochromator to select specific wavelengths, and a calibrated reference photodiode.[20]
[21]

The solar cell is illuminated with monochromatic light at various wavelengths, and the
resulting short-circuit current is measured.

The EQE spectrum provides insights into the light harvesting and charge collection efficiency
of the device across the solar spectrum.[10]
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Workflow for the characterization of solar cell performance.

Conclusion and Future Outlook

Bismuth iodide-based solar cells present a compelling non-toxic alternative to lead-halide
perovskites. While their power conversion efficiencies currently lag behind established
technologies, significant progress has been made in improving their performance through
compositional engineering and device optimization. The inherent stability of bismuth iodide
compounds is a major advantage that warrants further investigation. Future research will likely
focus on reducing defect densities in the absorber layer, optimizing interfacial energetics, and
developing scalable fabrication processes to unlock the full potential of this promising class of
photovoltaic materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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